Cas no 879323-38-3 ([4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone)

• Product Name: [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone
• CAS No: 879323-38-3
• MF: C₂₆H₃₃N₃O₄S
• MW: 483.622925519943
• CID: 5448565
• PubChem ID: 16310777
• Update Time: 2025-11-01

[4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-(2-phenoxyethyl)piperazin-1-yl]-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-4-yl]methanone
• EN300-26595255
• 1-(2-phenoxyethyl)-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine
• Z52148312
• 879323-38-3
• [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone

• Inchi： 1S/C26H33N3O4S/c30-26(28-18-16-27(17-19-28)20-21-33-25-9-5-2-6-10-25)24-11-14-29(15-12-24)34(31,32)22-13-23-7-3-1-4-8-23/h1-10,13,22,24H,11-12,14-21H2
• InChI Key： LMNCUXDUFAGVGE-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCOC2=CC=CC=C2)CC1)(C1CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 483.21917772g/mol
• Monoisotopic Mass: 483.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 680.2±65.0 °C(Predicted)
• pka: 6.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone

Introduction to [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone (CAS No. 879323-38-3)

[4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 879323-38-3, belongs to a class of molecules that exhibit promise in various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and neuropharmacology.

The molecular structure of [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone is characterized by the presence of multiple functional groups, including piperazine and piperidine rings, which are well-known for their role in modulating neurotransmitter systems. The compound’s dual connectivity through the methanone bridge and the sulfonyl linkage further enhances its potential as a pharmacological agent.

Recent research in the field of medicinal chemistry has highlighted the importance of such structurally complex molecules in developing novel therapeutic strategies. The presence of aromatic rings, such as the phenyl group in the 2-phenylethenyl moiety, contributes to the compound’s ability to interact with biological targets with high specificity. Additionally, the phenoxyethyl side chain provides a hydrophobic anchor that can enhance membrane permeability, facilitating better bioavailability.

In vitro studies have demonstrated that [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone exhibits inhibitory activity against certain enzymes and receptors involved in CNS pathologies. Specifically, its interaction with serotonin and dopamine receptors has been a focus of interest, as these neurotransmitter systems are implicated in conditions such as depression, anxiety, and schizophrenia. The compound’s ability to modulate these systems without significant side effects makes it an attractive candidate for further development.

The synthesis of [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the sulfonyl group at the 4-position of the piperidine ring is particularly critical, as it influences the compound’s solubility and binding affinity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to target specific disease indications more effectively. This flexibility underscores the compound’s significance as a scaffold for drug discovery efforts.

Current clinical trials are exploring the therapeutic potential of derivatives based on this core structure. Preliminary results suggest that certain modifications can enhance efficacy while minimizing adverse effects. These findings are particularly encouraging given the growing demand for safer and more effective treatments for CNS disorders.

The role of computational chemistry in understanding the behavior of [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at an atomic level. This information is crucial for designing experiments and optimizing synthetic routes to maximize therapeutic potential.

Moreover, green chemistry principles have been integrated into the synthesis of this compound to minimize environmental impact. The use of sustainable solvents and catalytic methods has reduced waste generation and energy consumption without compromising yield or quality. Such practices align with broader efforts to promote sustainable pharmaceutical development.

The future prospects for [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone are bright, with ongoing research aimed at uncovering new applications and refining its pharmacological profile. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into clinical reality.

In conclusion, [4-(2-Phenoxyethyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]methanone represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its potential applications in treating CNS disorders highlight its importance as a lead compound for drug development. As research continues to evolve, this molecule is poised to play a crucial role in shaping future therapeutic strategies.